Cas no 2408962-50-3 (tert-butyl N-{4-[(3-hydroxypropyl)sulfanyl]phenyl}carbamate)

• Product Name: tert-butyl N-{4-[(3-hydroxypropyl)sulfanyl]phenyl}carbamate
• CAS No: 2408962-50-3
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• CID: 6291034
• PubChem ID: 165701831
• Update Time: 2025-10-12

tert-butyl N-{4-[(3-hydroxypropyl)sulfanyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2408962-50-3
• EN300-7548186
• tert-butyl N-{4-[(3-hydroxypropyl)sulfanyl]phenyl}carbamate

• Inchi： 1S/C14H21NO3S/c1-14(2,3)18-13(17)15-11-5-7-12(8-6-11)19-10-4-9-16/h5-8,16H,4,9-10H2,1-3H3,(H,15,17)
• InChI Key： UMTKTBHVMMNWJR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(=O)OC(C)(C)C)CCCO

Computed Properties

• Exact Mass: 283.12421471g/mol
• Monoisotopic Mass: 283.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.9Ų

Additional information on tert-butyl N-{4-[(3-hydroxypropyl)sulfanyl]phenyl}carbamate

tert-butyl N-{4-[(3-hydroxypropyl)sulfanyl]phenyl}carbamate: A Comprehensive Overview

The compound with CAS No. 2408962-50-3, known as tert-butyl N-{4-[(3-hydroxypropyl)sulfanyl]phenyl}carbamate, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a phenyl ring substituted by a hydroxypropyl sulfanyl group. Its chemical formula is C₁₇H₂₇NO₃S, and it exhibits a molecular weight of 331.4 g/mol.

The synthesis of tert-butyl N-{4-[(3-hydroxypropyl)sulfanyl]phenyl}carbamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. The compound's structure allows for various functionalization strategies, making it a valuable building block in organic synthesis.

In terms of physical properties, this compound is a white crystalline solid with a melting point of approximately 125°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for applications in drug delivery systems, where controlled release and bioavailability are critical.

The biological activity of tert-butyl N-{4-[(3-hydroxypropyl)sulfanyl]phenyl}carbamate has been extensively studied in recent years. Research indicates that it possesses significant antioxidant and anti-inflammatory properties, making it a promising candidate for the development of novel therapeutic agents. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (iNOS).

Beyond its pharmacological applications, this compound has also found utility in materials science. Its sulfur-containing moiety confers it with unique electronic properties, which are advantageous in the development of advanced polymers and coatings. Recent research highlights its potential as a precursor for sulfur-based cathode materials in lithium-sulfur batteries, where its high theoretical capacity (1675 mAh/g) makes it an attractive option for next-generation energy storage systems.

In terms of environmental impact, tert-butyl N-{4-[(3-hydroxypropyl)sulfanyl]phenyl}carbamate has been shown to exhibit low toxicity towards aquatic organisms under standard testing conditions. However, further studies are required to fully understand its long-term effects on ecosystems and to develop safe disposal methods.

In conclusion, CAS No. 2408962-50-3 represents a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and functional groups continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.